Cas no 648429-59-8 (2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (2Z)-)
648429-59-8 structure
Product Name:2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (2Z)-
CAS No:648429-59-8
MF:C14H12O3
MW:228.243284225464
CID:414717
Update Time:2024-01-29
2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (2Z)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (2Z)-
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- Inchi: 1S/C14H12O3/c1-16-12-7-4-11(5-8-12)6-9-13(15)14-3-2-10-17-14/h2-10H,1H3/b9-6-
- InChI Key: QZZMZWWBSNSOIY-TWGQIWQCSA-N
- SMILES: C(C1=CC=CO1)(=O)/C=C\C1=CC=C(OC)C=C1
Computed Properties
- Exact Mass: 228.07866
- Monoisotopic Mass: 228.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
Experimental Properties
- Density: 1.160±0.06 g/cm3(Predicted)
- Boiling Point: 376.8±42.0 °C(Predicted)
- PSA: 39.44
2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (2Z)- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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